Cas no 1772473-85-4 (ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1772473-85-4
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 6546723
• PubChem ID: 116629958
• Update Time: 2025-06-08

ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate
• 1772473-85-4
• EN300-17872539
• ethyl 5-{[(3-methoxy-3-oxopropyl)sulfanyl]methyl}-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C12H18N2O4S/c1-4-18-12(16)9-7-13-14(2)10(9)8-19-6-5-11(15)17-3/h7H,4-6,8H2,1-3H3
• InChI Key： UBQGPKYVKQROHQ-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)CC1=C(C(=O)OCC)C=NN1C

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.7Ų

Additional information on ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate

Professional Introduction to Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1772473-85-4)

Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate, with the CAS number 1772473-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an ethyl ester group, a sulfanyl methyl side chain, and a methyl-substituted pyrazole core, make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate is characterized by a highly functionalized pyrazole ring. The pyrazole core itself is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of various substituents into the pyrazole ring can modulate its biological activity, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of novel sulfanyl-containing compounds due to their potential bioactivity. The sulfanyl methyl group in Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate may contribute to its interactions with biological targets, enhancing its pharmacological effects. This structural feature is particularly relevant in the context of enzyme inhibition and receptor binding studies.

The ethyl ester group at the 4-position of the pyrazole ring is another important feature that can influence the compound's solubility and metabolic stability. Ethyl esters are commonly used in pharmaceuticals due to their ability to improve bioavailability and pharmacokinetic properties. Additionally, the presence of a methoxy group on the propyl side chain adds another layer of functional diversity, which can be exploited for further chemical modifications and derivatization.

Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. For instance, researchers have explored the use of pyrazole-based compounds as kinase inhibitors, which are crucial in cancer therapy. The structural framework of Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate suggests that it may have potential applications in this area. The sulfanyl methyl group could interact with specific residues on kinase enzymes, leading to inhibition of their activity.

Moreover, the compound's ability to cross the blood-brain barrier has been a focus of interest in central nervous system (CNS) drug discovery. Pyrazole derivatives have shown promise in treating neurological disorders due to their ability to penetrate this barrier effectively. The ethyl ester group may enhance this property by improving lipid solubility without compromising stability.

The synthesis of Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and sulfonylation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm product identity.

In terms of pharmacological evaluation, Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate has been tested for its potential biological activities using various in vitro and in vivo models. Preliminary results suggest that it exhibits significant inhibitory effects on certain enzymes and cell lines relevant to cancer therapy. These findings warrant further investigation into its mechanisms of action and potential clinical applications.

The compound's chemical stability under different conditions is also an important consideration for its practical application. Studies have been conducted to assess its stability under storage conditions, exposure to light and moisture, as well as during transportation. These studies help ensure that the compound remains effective throughout its shelf life and can be safely handled by researchers and clinicians.

Future research directions for Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate include exploring its interactions with other biological targets beyond kinases. Additionally, computational studies using molecular modeling techniques could provide insights into its binding affinity and specificity for various protein receptors. These efforts would contribute to a deeper understanding of its pharmacological profile and aid in the development of more effective derivatives.

The role of Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate in interdisciplinary research is also noteworthy. Its unique structural features make it a valuable tool for studying structure-function relationships in drug design. By integrating knowledge from organic chemistry, medicinal chemistry, and pharmacology, researchers can develop innovative strategies for creating next-generation therapeutics.

In conclusion, Ethyl 5-{(3-methoxy-3-oxopropyl)sulfanylmethyl}-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 1772473-85-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural complexity and functional diversity make it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases.